Cas no 64468-77-5 (4-(furan-2-yl)benzonitrile)

• Product Name: 4-(furan-2-yl)benzonitrile
• CAS No: 64468-77-5
• MF: C₁₁H₇NO
• MW: 169.179382562637
• MDL: MFCD04039076
• CID: 502458
• PubChem ID: 3419540
• Update Time: 2025-08-05

4-(furan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(2-furanyl)-
• 4-(2-Furyl)benzonitrile
• 4-(furan-2-yl)benzonitrile
• 4-FURAN-2-YL-BENZONITRILE
• 2-(4-Cyanophenyl)furan
• 4-(2-Furanyl)benzonitrile
• SCHEMBL3504451
• CS-0454511
• 2(4-cyanophenyl)furan
• SB61469
• A834762
• DTXSID30392324
• J-513737
• FT-0640950
• Benzonitrile, 4-(2-furanyl)-
• AKOS004117282
• 64468-77-5
• FS-1976
• EN300-8093605
• BB 0222432
• MFCD04039076
• ZCUXWFVAKYORDX-UHFFFAOYSA-N
• DB-054665
• G69853

• MDL： MFCD04039076
• Inchi： 1S/C11H7NO/c12-8-9-3-5-10(6-4-9)11-2-1-7-13-11/h1-7H
• InChI Key： ZCUXWFVAKYORDX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 169.05300
• Monoisotopic Mass: 169.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65-66 ºC
• Solubility: Almost insoluble (0.074 g/l) (25 º C),
• PSA: 36.93000
• LogP: 2.81828

4-(furan-2-yl)benzonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 4-(furan-2-yl)benzonitrile

Professional Introduction to 4-(furan-2-yl)benzonitrile (CAS No. 64468-77-5)

4-(furan-2-yl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 64468-77-5, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a benzonitrile moiety linked to a furan ring, exhibits unique structural and electronic properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of 4-(furan-2-yl)benzonitrile consists of a benzene ring substituted with a nitrile group at the para position relative to a furan ring attached at the ortho position. This configuration imparts distinct chemical reactivity and functionality, making it a versatile building block for medicinal chemists. The presence of both electron-withdrawing and electron-donating groups in its structure allows for diverse modifications and applications in drug discovery.

In recent years, 4-(furan-2-yl)benzonitrile has been extensively studied for its potential applications in the development of novel therapeutic agents. Its unique chemical properties have been exploited in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its utility in creating kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, enhances the binding affinity of these inhibitors to their protein targets.

Moreover, 4-(furan-2-yl)benzonitrile has shown promise in the field of materials science, particularly in the development of organic semiconductors and optoelectronic materials. The conjugated system formed by the benzene and furan rings contributes to its ability to transport charge efficiently, making it suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced electronic devices. Recent studies have demonstrated its effectiveness in enhancing the performance of these materials by improving charge mobility and thermal stability.

The synthesis of 4-(furan-2-yl)benzonitrile typically involves multi-step reactions starting from readily available precursors such as furfural and benzonitrile derivatives. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic routes highlight the compound's accessibility and scalability for industrial applications.

In academic research, 4-(furan-2-yl)benzonitrile has been utilized as a key intermediate in the development of novel heterocyclic compounds. Its ability to undergo diverse chemical transformations allows for the creation of complex molecular architectures with potential therapeutic benefits. For example, researchers have incorporated this compound into libraries of scaffolds for high-throughput screening (HTS) to identify novel drug candidates against infectious diseases and neurological disorders.

The pharmacological profile of derivatives of 4-(furan-2-yl)benzonitrile has been thoroughly investigated. Preclinical studies have revealed that certain analogs exhibit significant anti-inflammatory, antioxidant, and antimicrobial activities. These findings underscore the compound's potential as a lead molecule for further drug development. Additionally, its structural features have been leveraged to design molecules with improved pharmacokinetic properties, such as enhanced solubility and bioavailability.

The role of computational chemistry in understanding the behavior of 4-(furan-2-yl)benzonitrile cannot be overstated. Molecular modeling techniques have provided valuable insights into its interactions with biological targets, helping to rationalize its pharmacological effects. These computational studies have guided experimental efforts by predicting optimal molecular modifications to enhance activity and selectivity.

In conclusion, 4-(furan-2-yl)benzonitrile (CAS No. 64468-77-5) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations and biological activities, making it a cornerstone in modern drug discovery and advanced material design. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation across multiple scientific disciplines.